Cas no 1363378-19-1 (1-tert-butyl 2-ethyl (2R,4S)-4-hydroxypiperidine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-ethyl (2R,4S)-4-hydroxypiperidine-1,2-dicarboxylate
• CAS No: 1363378-19-1
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 4590903
• PubChem ID: 15928260
• Update Time: 2025-06-14

1-tert-butyl 2-ethyl (2R,4S)-4-hydroxypiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-Ethyl 1-Boc-4-hydroxypiperidine-2-carboxylate
• 1-tert-butyl 2-ethyl (2R,4S)-4-hydroxypiperidine-1,2-dicarboxylate
• ZGUGBQXPZDHWHV-VHSXEESVSA-N
• PB38965
• 1-O-tert-butyl 2-O-ethyl (2R,4S)-4-hydroxypiperidine-1,2-dicarboxylate
• SCHEMBL10473457
• 1363378-19-1
• ethyl cis-4-hydroxy-N-t-butoxycarbonyl-2-piperidinecarboxylate
• P13465
• 1,2-Piperidinedicarboxylic acid, 4-hydroxy-, 1-(1,1-dimethylethyl) 2-ethyl ester, (2R,4S)-
• DTXSID501121713
• (2R,4S)-1-tert-butyl 2-ethyl 4-hydroxypiperidine-1,2-dicarboxylate
• CS-0057458
• (2R,4S)-Ethyl1-Boc-4-hydroxypiperidine-2-carboxylate

• Inchi： 1S/C13H23NO5/c1-5-18-11(16)10-8-9(15)6-7-14(10)12(17)19-13(2,3)4/h9-10,15H,5-8H2,1-4H3/t9-,10+/m0/s1
• InChI Key： ZGUGBQXPZDHWHV-VHSXEESVSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](O)C[C@@H]1C(OCC)=O

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-tert-butyl 2-ethyl (2R,4S)-4-hydroxypiperidine-1,2-dicarboxylate

Comprehensive Overview of 1-tert-butyl 2-ethyl (2R,4S)-4-hydroxypiperidine-1,2-dicarboxylate (CAS No. 1363378-19-1)

1-tert-butyl 2-ethyl (2R,4S)-4-hydroxypiperidine-1,2-dicarboxylate is a chiral piperidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. This compound, identified by CAS No. 1363378-19-1, features a unique stereochemical configuration (2R,4S) and a hydroxyl group at the 4-position, making it a valuable intermediate for the development of bioactive molecules. Its structural versatility has attracted attention in drug discovery, particularly for targeting enzymes and receptors involved in neurological and metabolic disorders.

The growing interest in chiral building blocks like 1-tert-butyl 2-ethyl (2R,4S)-4-hydroxypiperidine-1,2-dicarboxylate aligns with the pharmaceutical industry's focus on enantioselective synthesis. Researchers frequently search for "piperidine derivatives in drug design" or "CAS 1363378-19-1 applications," reflecting its relevance in modern medicinal chemistry. The compound's tert-butyl and ethyl ester groups enhance its stability and solubility, facilitating its use in multi-step synthetic routes.

In recent years, the demand for high-purity chiral intermediates has surged due to advancements in small-molecule therapeutics. This compound's 4-hydroxypiperidine core is a key motif in inhibitors for proteins like kinases and GPCRs, addressing trending topics such as "targeted cancer therapies" and "neurodegenerative disease research." Analytical techniques like HPLC and NMR are critical for verifying its stereochemical purity, a common concern among users searching for "how to characterize chiral piperidines."

From a synthetic perspective, 1-tert-butyl 2-ethyl (2R,4S)-4-hydroxypiperidine-1,2-dicarboxylate serves as a precursor for peptidomimetics and prodrugs. Its hydroxyl group allows for further functionalization, a feature often explored in queries like "modifying piperidine scaffolds." The compound's compatibility with green chemistry principles—such as catalytic hydrogenation—also resonates with industry shifts toward sustainable synthesis.

Regulatory and safety profiles of CAS 1363378-19-1 are frequently discussed in forums on "safe handling of carboxylates." While not classified as hazardous, proper storage under inert conditions is recommended to preserve its integrity. The compound's stability data and structure-activity relationships (SAR) are often cited in patents, linking it to innovations in precision medicine.

In summary, 1-tert-butyl 2-ethyl (2R,4S)-4-hydroxypiperidine-1,2-dicarboxylate exemplifies the intersection of chiral chemistry and therapeutic development. Its role in addressing drug discovery challenges—from bioavailability optimization to target selectivity—positions it as a compound of enduring scientific and commercial interest.